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impurities

  • cis Lacidipine
    cis Lacidipine
    • Cat. No.:
    • B193137
    • CAS No.:
    • 103890-79-5
    • Molecular Formula:
    • C26H33NO6
    • Molecular Weight:
    • 455.5 g/mol
    Description
    Z-Isomer of Lacidipine;  a dihydropyridine calcium channel blocker. Antihypertensive.
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  • 24R-Calcipotriol
    24R-Calcipotriol
    • Cat. No.:
    • B196315
    • CAS No.:
    • 112827-99-3
    • Molecular Formula:
    • C27H40O3
    • Molecular Weight:
    • 412.6 g/mol
    Description
    (24R)-Calcipotriene is a synthetic analogs of vitamin D that was studied for its potential antitumor effects. Studies has shown the combined treatment with vitamin D analog (24R)-Calcipotriene was more effective...
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  • alpha-(2,4-Dichlorophenyl)-1H-imidazole-1-ethanol
    alpha-(2,4-Dichlorophenyl)-1H-imidazole-1-ethanol
    • Cat. No.:
    • B194221
    • CAS No.:
    • 24155-42-8
    • Molecular Formula:
    • C11H10Cl2N2O
    • Molecular Weight:
    • 257.11 g/mol
    Description
    Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standar...
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  • 4-(Trifluoromethyl)phenol
    4-(Trifluoromethyl)phenol
    • Cat. No.:
    • B195918
    • CAS No.:
    • 402-45-9
    • Molecular Formula:
    • C7H5F3O
    • Molecular Weight:
    • 162.11 g/mol
    Description
    4-(trifluoromethyl)phenol is a member of the class of (trifluoromethyl)benzenes that is p-cresol in which the methyl group is perfluorinated. It is a metabolite of the drug fluoxetine. It has a role as a marine ...
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  • 1-Methylhistamine
    1-Methylhistamine
    • Cat. No.:
    • B192778
    • CAS No.:
    • 501-75-7
    • Molecular Formula:
    • C6H11N3
    • Molecular Weight:
    • 125.17 g/mol
    Description
    N(tele)-methylhistamine is a primary amino compound that is the N(tele)-methyl derivative of histamine. It has a role as a human metabolite and a mouse metabolite. It is a member of imidazoles and a primary amin...
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  • 4-(2-HYDROXY-3-ISOPROPYLAMINOPROPOXY)BENZOIC ACID
    4-(2-HYDROXY-3-ISOPROPYLAMINOPROPOXY)BENZOIC ACID
    • Cat. No.:
    • B193011
    • CAS No.:
    • 72570-70-8
    • Molecular Formula:
    • C13H19NO4
    • Molecular Weight:
    • 253.29 g/mol
    Description
    The major metabolite of Bisoprolol.
    Bisoprolol Acid Impurity is a major metabolite and impurity of Bisoprolol.
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  • Omeprazole sulfide
    Omeprazole sulfide
    • Cat. No.:
    • B194793
    • CAS No.:
    • 73590-85-9
    • Molecular Formula:
    • C17H19N3O2S
    • Molecular Weight:
    • 329.4 g/mol
    Description
    Omeprazole sulfide is a member of benzimidazoles.
    omeprazole metabolite;  structure given in first source
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  • ABZ-amine
    ABZ-amine
    • Cat. No.:
    • B193619
    • CAS No.:
    • 80983-36-4
    • Molecular Formula:
    • C10H13N3S
    • Molecular Weight:
    • 207.30 g/mol
    Description
    An impurity of Albendazole
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  • Famotidine dimer
    Famotidine dimer
    • Cat. No.:
    • B194845
    • CAS No.:
    • 89268-62-2
    • Molecular Formula:
    • C16H23N11O2S5
    • Molecular Weight:
    • 561.8 g/mol
    Description
    Faamotidine Related Compound B (Famotidine EP Impurity B) is an impurity of Famotidine.
    Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with...
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  • Magnesium glycerophosphate
    Magnesium glycerophosphate
    • Cat. No.:
    • B196271
    • CAS No.:
    • 927-20-8
    • Molecular Formula:
    • C3H9MgO6P
    • Molecular Weight:
    • 196.38 g/mol
    Description
    DL-α -Glycerol phosphate is a racemic mixture of the D- and L-glycerophosphate enantiomers.
    Magnesium Glycerophosphate is a racemic mixture of the D- and L-glycerophosphat...
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